2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide

• Molecular Formula: C9H6F4N2O2
• Molecular Weight: 250.15 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide
• InChI: InChI=1S/C9H6F4N2O2/c10-5-2-1-3-6(4-5)14-8(17)15-7(16)9(11,12)13/h1-4H,(H2,14,15,16,17)
• InChI Key: OXFYHZBVOOHHOL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)NC(=O)NC(=O)C(F)(F)F

Description

2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide, also known as TFAA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications.

Mechanism of Action

2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide works by acylating amino groups, which can lead to changes in the structure and function of proteins and peptides. This mechanism of action has been used in the development of new drugs and therapies, as well as in the study of protein-protein interactions and enzymatic activity.
Biochemical and Physiological Effects:
2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of proteases and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties and can modulate the immune response.

Advantages and Limitations for Lab Experiments

2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide offers several advantages for lab experiments, including its high yield and purity, as well as its ability to derivatize amino acids and peptides for improved detection. However, 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide can be toxic and should be handled with care. It also has limited solubility in some solvents, which can affect its use in certain experiments.

Future Directions

There are several future directions for research involving 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide. One area of interest is the development of new drugs and therapies based on 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide's mechanism of action. Another area of research is the use of 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide in the study of protein-protein interactions and enzymatic activity. Additionally, there is potential for the use of 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide in the analysis of other biomolecules, such as nucleic acids and lipids.
In conclusion, 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide is a chemical compound that has significant potential for use in various scientific fields. Its unique properties and mechanism of action have led to extensive research and development, with promising applications in drug discovery and analysis of biomolecules. Further research is needed to fully understand the potential of 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide and its future directions.

Synthesis Methods

2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide can be synthesized through a multi-step process involving the condensation of 3-fluoroaniline and ethyl trifluoroacetate followed by the addition of acetic anhydride and sodium acetate. The resulting product is purified using column chromatography to obtain 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide in high yield and purity.

Scientific Research Applications

2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide has been extensively studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, specifically in the preparation of amides and esters. 2,2,2-trifluoro-N-[(3-fluorophenyl)carbamoyl]acetamide has also been used in the analysis of amino acids and peptides, as it can derivatize these compounds to improve their detectability in high-performance liquid chromatography (HPLC).